Cas no 118160-07-9 (1(2H)-Isoquinolinone,2,7-dimethyl-)

1(2H)-Isoquinolinone,2,7-dimethyl- structure
118160-07-9 structure
Product Name:1(2H)-Isoquinolinone,2,7-dimethyl-
CAS No:118160-07-9
MF:C11H11NO
MW:173.211142778397
CID:131783
PubChem ID:14092605
Update Time:2025-04-19

1(2H)-Isoquinolinone,2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1(2H)-Isoquinolinone,2,7-dimethyl-
    • 1(2H)-Isoquinolinone,2,7-dimethyl-(9CI)
    • 2,7-DIMETHYLISOQUINOLIN-1-ONE
    • 118160-07-9
    • SCHEMBL349421
    • 2,7-dimethylisoquinolin-1(2h)-one
    • Inchi: 1S/C11H11NO/c1-8-3-4-9-5-6-12(2)11(13)10(9)7-8/h3-7H,1-2H3
    • InChI Key: NRYHHRUVAAECLC-UHFFFAOYSA-N
    • SMILES: O=C1C2C=C(C)C=CC=2C=CN1C

Computed Properties

  • Exact Mass: 173.08413
  • Monoisotopic Mass: 173.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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